1-(2-Bromo-3-(trifluoromethylthio)phenyl)propan-1-one
Description
1-(2-Bromo-3-(trifluoromethylthio)phenyl)propan-1-one is a halogenated aryl ketone characterized by a propan-1-one backbone attached to a phenyl ring substituted with bromine (Br) at position 2 and a trifluoromethylthio (-SCF₃) group at position 3. The bromine atom contributes to electrophilic reactivity, while the -SCF₃ group enhances lipophilicity and metabolic stability, making this compound a candidate for pharmaceutical and agrochemical applications .
Properties
Molecular Formula |
C10H8BrF3OS |
|---|---|
Molecular Weight |
313.14 g/mol |
IUPAC Name |
1-[2-bromo-3-(trifluoromethylsulfanyl)phenyl]propan-1-one |
InChI |
InChI=1S/C10H8BrF3OS/c1-2-7(15)6-4-3-5-8(9(6)11)16-10(12,13)14/h3-5H,2H2,1H3 |
InChI Key |
BRFJMYWPDHHXET-UHFFFAOYSA-N |
Canonical SMILES |
CCC(=O)C1=C(C(=CC=C1)SC(F)(F)F)Br |
Origin of Product |
United States |
Biological Activity
1-(2-Bromo-3-(trifluoromethylthio)phenyl)propan-1-one is a complex organic compound notable for its unique molecular structure, which includes a bromine atom and a trifluoromethylthio group. This compound has garnered attention in various fields, especially in pharmaceutical and antimicrobial research, due to its potential biological activities.
- Molecular Formula : C10H8BrF3OS
- Molecular Weight : 347.58 g/mol
The presence of halogenated groups enhances the compound's reactivity and biological interactions, making it a candidate for further pharmacological studies.
Antimicrobial Properties
Research indicates that compounds similar to 1-(2-Bromo-3-(trifluoromethylthio)phenyl)propan-1-one exhibit notable antimicrobial activity against a range of bacteria and fungi. For instance, studies on related compounds have shown effectiveness against pathogens, suggesting that this compound may possess similar properties due to its structural characteristics .
The exact mechanism of action for 1-(2-Bromo-3-(trifluoromethylthio)phenyl)propan-1-one is not fully elucidated; however, it is hypothesized to involve:
- Enzyme Inhibition : Interactions with specific enzymes that may alter metabolic pathways.
- Receptor Modulation : Binding to cellular receptors, potentially influencing signaling pathways.
- Antioxidant Activity : Some studies suggest that similar compounds exhibit antioxidant properties, which could contribute to their overall biological efficacy .
Case Studies
A review of literature reveals several case studies focusing on the biological activity of halogenated phenyl ketones. For example:
- A study demonstrated that brominated phenyl ketones showed enhanced cytotoxicity in cancer cell lines, particularly in breast cancer models. The combination of these compounds with established chemotherapeutics like doxorubicin resulted in synergistic effects, enhancing treatment efficacy while minimizing side effects .
Data Table: Biological Activity Overview
Comparison with Similar Compounds
Halogenated Aryl Propanones
Key Compounds :
- 1-(3-Bromophenyl)propan-1-one
- 1-(4-Bromophenyl)propan-1-one
- 1-(3-Ethyl-2-(trifluoromethylthio)phenyl)propan-1-one
Structural Differences :
- Halogen Position: Bromine at position 2 in the target compound vs. positions 3 or 4 in simpler bromophenyl propanones (e.g., 1-(3-bromophenyl)propan-1-one) .
- Additional Substituents : The -SCF₃ group in the target compound is absent in simpler halogenated analogs.
Physicochemical Properties :
- The target compound’s higher molar mass (297.14 vs. 213.07 for 1-(3-bromophenyl)propan-1-one) reflects the added -SCF₃ group.
Trifluoromethylthio-Substituted Analogs
Key Compound : 1-(3-Ethyl-2-(trifluoromethylthio)phenyl)propan-1-one ()
- Structural Comparison : The ethyl group at position 3 in this analog replaces bromine in the target compound.
- Impact of Substituents: Bromine vs. Ethyl: Bromine’s electronegativity and larger atomic radius may increase steric hindrance and alter electronic effects (e.g., resonance withdrawal) compared to the electron-donating ethyl group. Biological Implications: The -SCF₃ group is known to enhance membrane permeability and resistance to oxidative metabolism, which could make both compounds relevant in drug design. However, bromine’s presence might confer distinct reactivity in cross-coupling reactions (e.g., Suzuki-Miyaura) .
Thiophene and Indole Derivatives
Key Compounds :
Structural Differences :
Reactivity :
- Thiophene derivatives (e.g., 1-(5-bromothiophen-2-yl)propan-1-one) exhibit moderate yields (50–58%) in coupling reactions, suggesting heterocycles may impose synthetic challenges absent in purely aromatic systems .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
